Cas no 2138482-09-2 (N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine)

• Product Name: N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine
• CAS No: 2138482-09-2
• MF: C₂₉H₂₅NO₄
• MW: 451.51310801506
• MDL: MFCD31696678
• CID: 4556012
• PubChem ID: 66601111
• Update Time: 2025-10-30

N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(naphthalen-2-yl)propanoic acid
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-naphthalen-2-ylpropanoic acid
• D94054
• AS-77110
• CS-0439317
• MFCD31696678
• SCHEMBL119281
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-3-(naphthalen-2-yl)propanoic acid
• Fmoc-N-methyl-3-(2-naphthyl)-L-alanine
• 2138482-09-2

• MDL： MFCD31696678
• Inchi： 1S/C29H25NO4/c1-30(27(28(31)32)17-19-14-15-20-8-2-3-9-21(20)16-19)29(33)34-18-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h2-16,26-27H,17-18H2,1H3,(H,31,32)/t27-/m0/s1
• InChI Key： OVNHOSZZFGJIPG-MHZLTWQESA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CC1C=CC2C=CC=CC=2C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17835828 g/mol
• Monoisotopic Mass: 451.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 451.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine

N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine (CAS No. 2138482-09-2): An Overview

N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine (CAS No. 2138482-09-2) is a sophisticated building block in the field of peptide chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines the protective Fmoc (9-fluorenylmethoxycarbonyl) group, a methyl substitution, and a 2-naphthyl moiety attached to an L-alanine backbone. The intricate design of this molecule makes it a valuable reagent in the synthesis of complex peptides and proteins, particularly those involved in drug discovery and development.

The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, typically using piperidine. This property ensures that the amino acid can be efficiently coupled to other building blocks without unwanted side reactions, thus maintaining the integrity and purity of the final product. The methyl substitution on the amino group further enhances the stability and solubility of the compound, making it suitable for a wide range of applications in both research and industrial settings.

The presence of the 2-naphthyl moiety introduces significant hydrophobicity and aromaticity to the molecule. These characteristics are crucial for designing peptides that can interact with specific biological targets, such as receptors or enzymes. The naphthyl group can also influence the conformational properties of peptides, which is essential for achieving desired biological activities. Recent studies have shown that compounds with similar aromatic substitutions can exhibit enhanced binding affinities and selectivities, making them promising candidates for therapeutic applications.

In the context of medicinal chemistry, N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine has been explored for its potential in developing novel drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of peptides designed to target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for many drugs on the market. The unique structure of N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine allows for precise control over the conformation and binding properties of these peptides, potentially leading to more effective and selective therapeutic agents.

Another area where this compound has shown promise is in the development of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties, such as increased stability and reduced immunogenicity. The use of N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine in peptidomimetic design can help overcome some of the limitations associated with traditional peptides, such as rapid degradation in vivo. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that peptidomimetics incorporating this compound exhibited enhanced stability and improved pharmacokinetic profiles compared to their natural counterparts.

The versatility of N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine extends beyond its use in peptide synthesis. It has also been utilized in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening (HTS). HTS is a critical tool in drug discovery, allowing researchers to rapidly identify lead compounds with desired biological activities. By incorporating N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine into combinatorial libraries, scientists can explore a diverse range of chemical structures and identify novel scaffolds with potential therapeutic value.

In addition to its applications in drug discovery, N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine has been studied for its potential in materials science. The unique combination of functional groups in this molecule makes it suitable for creating self-assembling nanostructures with specific properties. For example, a study published in Advanced Materials reported the use of this compound to form supramolecular assemblies with controlled morphologies and functionalities. These assemblies have potential applications in areas such as drug delivery systems, where precise control over particle size and surface properties is essential.

The synthesis of N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine involves several steps that require careful optimization to ensure high yields and purity. Typically, the process begins with the protection of L-alanine using Fmoc chloride under basic conditions. Subsequent steps involve methylating the amino group and introducing the 2-naphthyl moiety through coupling reactions. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to improve the efficiency and scalability of these processes.

In conclusion, N-Fmoc-N-methyl-3-(2-naphthyl)-L-alanine (CAS No. 2138482-09-2) is a versatile compound with significant potential in various fields, including peptide chemistry, medicinal chemistry, peptidomimetic design, combinatorial chemistry, and materials science. Its unique structural features make it an invaluable reagent for researchers aiming to develop novel therapeutics or functional materials. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.